Cas no 32407-64-0 (2-(4-nitro-1H-pyrazol-1-yl)acetamide)

• Product Name: 2-(4-nitro-1H-pyrazol-1-yl)acetamide
• CAS No: 32407-64-0
• MF: C₅H₆N₄O₃
• MW: 170.126140117645
• MDL: MFCD00297185
• CID: 2121303
• PubChem ID: 1283519
• Update Time: 2025-04-21

2-(4-nitro-1H-pyrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitro-1H-pyrazol-1-yl)acetamide
• Z314813320
• DA-06896
• 1H-pyrazole-1-acetamide, 4-nitro-
• VS-05242
• ALBB-018023
• MVTANXJTPWHBTC-UHFFFAOYSA-N
• H32483
• AKOS015922290
• CS-0216344
• 32407-64-0
• SCHEMBL4667331
• 2-(4-Nitro-pyrazol-1-yl)-acetamide
• 2-(4-nitropyrazol-1-yl)acetamide
• MFCD00297185
• AKOS000310123
• BBL016256
• STK349623
• EN300-40139

• MDL： MFCD00297185
• Inchi： 1S/C5H6N4O3/c6-5(10)3-8-2-4(1-7-8)9(11)12/h1-2H,3H2,(H2,6,10)
• InChI Key： MVTANXJTPWHBTC-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C=N1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 170.04399007Da
• Monoisotopic Mass: 170.04399007Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 107Ų